Cas no 918503-96-5 (3H-1,2-Dithiole-3-thione, 5-(2,5-dimethyl-3-furanyl)-)

• Product Name: 3H-1,2-Dithiole-3-thione, 5-(2,5-dimethyl-3-furanyl)-
• CAS No: 918503-96-5
• Molecular Formula: C₉H₈OS₃
• Molecular Weight: 228.35422
• CID: 774184
• PubChem ID: 71426942

3H-1,2-Dithiole-3-thione, 5-(2,5-dimethyl-3-furanyl)- Properties

Names and Identifiers

• 3H-1,2-Dithiole-3-thione, 5-(2,5-dimethyl-3-furanyl)-
• 5-(2,5-dimethylfuran-3-yl)dithiole-3-thione
• DTXSID40845694
• 918503-96-5
• 5-(2,5-Dimethylfuran-3-yl)-3H-1,2-dithiole-3-thione

• InChIKey： YXUWSJOHCSSRPU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8OS3/c1-5-3-7(6(2)10-5)8-4-9(11)13-12-8/h3-4H,1-2H3
• SMILES： CC1=CC(=C(O1)C)C2=CC(=S)SS2

Computed Properties

• Exact Mass: 227.97372840g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 227.97372840g/mol
• Heavy Atom Count: 13
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 95.8Ų